Cas no 61415-74-5 (2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester)

2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester structure
61415-74-5 structure
Product Name:2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester
CAS No:61415-74-5
MF:C18H15NO4
MW:309.316004991531
CID:480322
PubChem ID:11066826
Update Time:2025-04-19

2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Anthracenedicarboxylic acid, 6-amino-, dimethyl ester
    • dimethyl 6-aminoanthracene-2,3-dicarboxylate
    • DTXSID40454028
    • 61415-74-5
    • Inchi: 1S/C18H15NO4/c1-22-17(20)15-8-12-5-10-3-4-14(19)7-11(10)6-13(12)9-16(15)18(21)23-2/h3-9H,19H2,1-2H3
    • InChI Key: IOJHPRUTFGNPKX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)OC)=CC2=CC3C=CC(=CC=3C=C2C=1)N)=O

Computed Properties

  • Exact Mass: 309.10015
  • Monoisotopic Mass: 309.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62
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